Cas no 1935922-03-4 (methyl 3-(hydroxymethyl)pyrrolidine-3-carboxylate)

• Product Name: methyl 3-(hydroxymethyl)pyrrolidine-3-carboxylate
• CAS No: 1935922-03-4
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 5172720
• PubChem ID: 130727398
• Update Time: 2025-10-28

methyl 3-(hydroxymethyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 3-(hydroxymethyl)-, methyl ester
• methyl 3-(hydroxymethyl)pyrrolidine-3-carboxylate

• Inchi： 1S/C7H13NO3/c1-11-6(10)7(5-9)2-3-8-4-7/h8-9H,2-5H2,1H3
• InChI Key： AMZVQWDXDUKRMP-UHFFFAOYSA-N
• SMILES： N1CCC(CO)(C(OC)=O)C1

Additional information on methyl 3-(hydroxymethyl)pyrrolidine-3-carboxylate

Research Brief on Methyl 3-(hydroxymethyl)pyrrolidine-3-carboxylate (CAS: 1935922-03-4): Recent Advances and Applications

Methyl 3-(hydroxymethyl)pyrrolidine-3-carboxylate (CAS: 1935922-03-4) is a versatile chiral building block that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its pyrrolidine scaffold and functional groups, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders, antiviral agents, and enzyme inhibitors.

One of the most notable applications of methyl 3-(hydroxymethyl)pyrrolidine-3-carboxylate is its role in the synthesis of proline-based peptidomimetics. Researchers have utilized this compound to design and optimize inhibitors of proteases such as dipeptidyl peptidase-4 (DPP-4) and prolyl oligopeptidase (POP), which are implicated in metabolic and neurodegenerative diseases. The stereochemistry and functional groups of this molecule allow for precise modifications, enabling the development of compounds with enhanced selectivity and potency.

In a recent study published in the Journal of Medicinal Chemistry, methyl 3-(hydroxymethyl)pyrrolidine-3-carboxylate was employed as a precursor for the synthesis of novel gamma-secretase modulators (GSMs). These modulators are being investigated for their potential to treat Alzheimer's disease by selectively reducing the production of amyloid-beta peptides. The study demonstrated that derivatives of this compound exhibited improved blood-brain barrier permeability and reduced off-target effects compared to earlier generations of GSMs.

Another significant advancement involves the use of methyl 3-(hydroxymethyl)pyrrolidine-3-carboxylate in the development of antiviral agents. Researchers have reported its incorporation into the backbone of nucleoside analogs, which show promising activity against RNA viruses such as SARS-CoV-2 and influenza. The hydroxymethyl and carboxylate groups provide sites for further derivatization, allowing for the fine-tuning of pharmacokinetic properties.

The synthetic accessibility of methyl 3-(hydroxymethyl)pyrrolidine-3-carboxylate has also been a focus of recent research. A team at the University of Cambridge developed an efficient asymmetric synthesis route for this compound, achieving high enantiomeric purity and yield. This advancement is expected to facilitate its broader application in industrial-scale drug production.

Looking ahead, methyl 3-(hydroxymethyl)pyrrolidine-3-carboxylate continues to be a valuable scaffold in medicinal chemistry. Its unique structural features and versatility make it an attractive candidate for the development of next-generation therapeutics. Future research directions may include exploring its potential in targeted drug delivery systems and as a component of bifunctional molecules in PROTAC (proteolysis targeting chimera) technology.